Cas no 1805431-30-4 (3-Cyano-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid)

• Product Name: 3-Cyano-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid
• CAS No: 1805431-30-4
• MF: C₉H₆F₂N₂O₂
• MW: 212.152948856354
• CID: 4876620
• Update Time: 2023-08-20

3-Cyano-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-5-methylpyridine-4-carboxylic acid

• Inchi： 1S/C9H6F2N2O2/c1-4-3-13-7(8(10)11)5(2-12)6(4)9(14)15/h3,8H,1H3,(H,14,15)
• InChI Key： GTTLCDWEWUZYHF-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(=O)O)C(C)=CN=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 300
• XLogP3: 1.1
• Topological Polar Surface Area: 74